Cas no 337355-80-3 (5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)-)

• Product Name: 5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)-
• CAS No: 337355-80-3
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• CID: 1459951
• PubChem ID: 11298722
• Update Time: 2025-04-20

5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde, 3-(2-chlorophenyl)-
• G81633
• 3-(2-Chlorophenyl)isoxazole-5-carbaldehyde
• CJJVDXAJEFUZRU-UHFFFAOYSA-N
• A823835
• 3-(2-Chlorophenyl)isoxazole-5-carbaldehyde, AldrichCPR
• AKOS022360263
• 3-(2-CHLORO-PHENYL)-ISOXAZOLE-5-CARBALDEHYDE
• MFCD06738515
• 3-o-chlorophenylisoxazole-5-carbaldehyde
• EN300-380576
• 3-(2-chlorophenyl)-1,2-oxazole-5-carbaldehyde
• 377051-52-0
• AB27286
• SCHEMBL1313889
• 337355-80-3
• DB-069586

• Inchi： 1S/C10H6ClNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)14-12-10/h1-6H
• InChI Key： CJJVDXAJEFUZRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=C(C=O)ON=1

Computed Properties

• Exact Mass: 207.00878
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes